N-(3,5-dichlorophenyl)-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]methanesulfonamide

• Molecular Formula: C19H21Cl2N3O3S
• Molecular Weight: 442.4 g/mol
• IUPAC Name: N-(3,5-dichlorophenyl)-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]methanesulfonamide
• InChI: InChI=1S/C19H21Cl2N3O3S/c1-28(26,27)24(18-12-15(20)11-16(21)13-18)14-19(25)23-9-7-22(8-10-23)17-5-3-2-4-6-17/h2-6,11-13H,7-10,14H2,1H3
• InChI Key: UFJLBPQADJGVDB-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N(CC(=O)N1CCN(CC1)C2=CC=CC=C2)C3=CC(=CC(=C3)Cl)Cl

Description

N-(3,5-dichlorophenyl)-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]methanesulfonamide, commonly known as DPA-714, is a small molecule that has gained significant attention in the field of neuroscience research. It is a selective ligand for the translocator protein (TSPO), which is primarily expressed in the outer mitochondrial membrane of glial cells. The TSPO is involved in a variety of physiological processes, including steroidogenesis, apoptosis, and immune response, and is upregulated in response to neuroinflammation and neurodegenerative diseases.

Mechanism of Action

The N-(3,5-dichlorophenyl)-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]methanesulfonamide is involved in the regulation of mitochondrial function and cellular metabolism, and is upregulated in response to oxidative stress and inflammation. DPA-714 binds selectively to the N-(3,5-dichlorophenyl)-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]methanesulfonamide, modulating its activity and downstream signaling pathways. The exact mechanism of action of DPA-714 is not fully understood, but it is thought to exert anti-inflammatory and neuroprotective effects by inhibiting microglial activation and promoting mitochondrial function.
Biochemical and Physiological Effects:
DPA-714 has been shown to modulate several biochemical and physiological processes in preclinical models of neuroinflammation and neurodegenerative diseases. It can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, and reduce the activation of microglia and astrocytes. DPA-714 can also promote the clearance of amyloid-beta plaques in Alzheimer's disease models, and improve functional recovery in stroke models. In addition, DPA-714 has been shown to have antioxidant and anti-apoptotic effects, protecting against oxidative stress and cell death.

Advantages and Limitations for Lab Experiments

DPA-714 has several advantages for lab experiments, including its high selectivity for the N-(3,5-dichlorophenyl)-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]methanesulfonamide, its ability to cross the blood-brain barrier, and its non-invasive imaging capabilities. However, there are also some limitations to using DPA-714 in lab experiments, including its relatively short half-life, its potential toxicity at high doses, and its limited availability and high cost.

Future Directions

There are several future directions for research on DPA-714, including the development of novel N-(3,5-dichlorophenyl)-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]methanesulfonamide ligands with improved pharmacokinetic properties and therapeutic potential. Other potential applications of DPA-714 include the treatment of neuroinflammatory and neurodegenerative diseases, the evaluation of the efficacy of anti-inflammatory drugs, and the identification of novel targets for drug development. Further research is needed to fully understand the mechanism of action of DPA-714 and its potential therapeutic applications in the field of neuroscience.

Synthesis Methods

The synthesis of DPA-714 involves the reaction of 3,5-dichlorophenyl isocyanate with 4-phenylpiperazine-1-carboxylic acid, followed by the addition of methanesulfonyl chloride. The resulting product is then purified by column chromatography to obtain the final compound. The synthesis of DPA-714 has been optimized to improve the yield and purity of the compound, and several modifications have been made to the original protocol.

Scientific Research Applications

DPA-714 has been extensively studied in preclinical models of neuroinflammation and neurodegenerative diseases, including Alzheimer's disease, Parkinson's disease, multiple sclerosis, and stroke. It has been shown to bind selectively to the N-(3,5-dichlorophenyl)-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]methanesulfonamide, which is upregulated in response to neuroinflammation and is a marker of microglial activation. DPA-714 can be used as a PET imaging agent to visualize the distribution and activation of microglia in vivo, providing valuable insights into the pathophysiology of neuroinflammatory diseases.